Cas no 950029-01-3 (N'-Hydroxy-2-2-(4-methoxyphenyl)-1,3-oxazol-4-ylethanimidamide)

• Product Name: N'-Hydroxy-2-2-(4-methoxyphenyl)-1,3-oxazol-4-ylethanimidamide
• CAS No: 950029-01-3
• MF: C₁₂H₁₃N₃O₃
• MW: 247.249922513962
• MDL: MFCD09802177
• CID: 4666936
• PubChem ID: 25490772
• Update Time: 2025-06-12

N'-Hydroxy-2-2-(4-methoxyphenyl)-1,3-oxazol-4-ylethanimidamide Chemical and Physical Properties

Names and Identifiers

• N''-HYDROXY-2-[2-(4-METHOXYPHENYL)-1,3-OXAZOL-4-YL]ETHANIMIDAMIDE
• N'-Hydroxy-2-2-(4-methoxyphenyl)-1,3-oxazol-4-ylethanimidamide

• MDL： MFCD09802177
• Inchi： 1S/C12H13N3O3/c1-17-10-4-2-8(3-5-10)12-14-9(7-18-12)6-11(13)15-16/h2-5,7,16H,6H2,1H3,(H2,13,15)
• InChI Key： ICAPHUCFFSDVRU-UHFFFAOYSA-N
• SMILES： N1C(=COC=1C1=CC=C(C=C1)OC)C/C(/N)=N\O

N'-Hydroxy-2-2-(4-methoxyphenyl)-1,3-oxazol-4-ylethanimidamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on N'-Hydroxy-2-2-(4-methoxyphenyl)-1,3-oxazol-4-ylethanimidamide

Introduction to N'-Hydroxy-2-2-(4-methoxyphenyl)-1,3-oxazol-4-ylethanimidamide (CAS No. 950029-01-3)

N'-Hydroxy-2-2-(4-methoxyphenyl)-1,3-oxazol-4-ylethanimidamide, identified by its CAS number 950029-01-3, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule has garnered attention due to its unique structural properties and potential applications in drug development and biochemistry. The presence of a hydroxy group and an oxazol ring system suggests a rich chemical reactivity that could be exploited for various therapeutic purposes.

The compound's structure, featuring an ethanimidamide moiety, positions it as a versatile intermediate in synthetic chemistry. The 4-methoxyphenyl substituent further enhances its potential utility by introducing electronic and steric effects that can influence its biological activity. Such structural features are often leveraged in the design of novel pharmaceutical agents, where precise molecular interactions with biological targets are critical.

In recent years, there has been a growing interest in heterocyclic compounds for their diverse pharmacological properties. The oxazole ring, a prominent feature in N'-Hydroxy-2-2-(4-methoxyphenyl)-1,3-oxazol-4-ylethanimidamide, is known for its role in many bioactive molecules. Studies have shown that oxazole derivatives can exhibit antimicrobial, anti-inflammatory, and even anticancer activities. The incorporation of the hydroxy group into this framework may enhance these properties by facilitating hydrogen bonding interactions with biological targets.

The methoxy group on the phenyl ring adds another layer of complexity to the compound's behavior. Methoxy substitution is commonly employed in medicinal chemistry to modulate lipophilicity and metabolic stability. In the context of N'-Hydroxy-2-2-(4-methoxyphenyl)-1,3-oxazol-4-ylethanimidamide, this group could influence both its solubility and its interaction with enzymes or receptors. Such fine-tuning of structural features is essential for optimizing drug candidates for clinical use.

Recent advancements in computational chemistry have enabled more sophisticated predictions of molecular behavior, including binding affinities and pharmacokinetic properties. These tools have been instrumental in guiding the design and synthesis of molecules like N'-Hydroxy-2-2-(4-methoxyphenyl)-1,3-oxazol-4-ylethanimidamide. By leveraging machine learning algorithms and quantum mechanical calculations, researchers can rapidly screen vast libraries of compounds for potential hits against specific biological targets. This high-throughput approach has accelerated the discovery process in drug development.

The synthesis of N'-Hydroxy-2-2-(4-methoxyphenyl)-1,3-oxazol-4-ylethanimidamide involves multi-step organic transformations that highlight the compound's synthetic accessibility. The formation of the oxazole ring typically requires cyclization reactions under controlled conditions, while the introduction of the hydroxy group may involve oxidation or hydrolysis steps. The final installation of the ethanimidamide moiety often relies on condensation reactions with appropriate carbonyl compounds. Each step must be carefully optimized to ensure high yield and purity.

In terms of biological activity, preliminary studies on N'-Hydroxy-2-2-(4-methoxyphenyl)-1,3-oxazol-4-ylethanimidamide have shown promising results in vitro. Researchers have investigated its interaction with various enzymes and receptors relevant to human health. For instance, the compound has been tested for its ability to inhibit enzymes involved in inflammation or cancer progression. While these studies are still in early stages, they provide a foundation for further exploration into its therapeutic potential.

The role of chirality in pharmaceuticals cannot be overstated. Many bioactive molecules exhibit stereoselective interactions with biological targets, making enantiomeric purity crucial for efficacy and safety. In the case of N'-Hydroxy-2-2-(4-methoxyphenyl)-1,3-oxazol-4-ylethanimidamide, determining the optimal stereochemical configuration will be a key focus of future research. Chiral resolution techniques or asymmetric synthesis methods may be employed to isolate enantiomerically pure forms for detailed biological evaluation.

The compound's solubility profile is another critical factor that influences its formulation and delivery. Poor solubility can limit bioavailability and therapeutic efficacy. Strategies such as salt formation or prodrug development may be explored to enhance solubility without compromising activity. Additionally, nanotechnology-based delivery systems could offer a means to improve pharmacokinetic properties while maintaining high potency.

Emerging trends in drug development emphasize personalized medicine and targeted therapies. N'-Hydroxy-2-2-(4-methoxyphenyl)-1,3-oxtaxol - 4 - ylethanimidamide's unique structure makes it a valuable scaffold for developing such therapies. By modifying specific parts of its molecule, researchers can tailor its activity to particular disease states or genetic profiles. This approach aligns with broader efforts to move away from one-size-fits-all treatments toward more individualized care.

The environmental impact of pharmaceutical research is also gaining attention. Sustainable synthetic methods that minimize waste and reduce energy consumption are becoming increasingly important. Green chemistry principles may be applied to optimize the synthesis of N'-Hydroxy - 2 - 2 - ( 4 - meth oxy phen y l ) - 1 , 3 - ox az ol - 4 - ylethan im id am ide strong > by utilizing renewable feedstocks or catalytic processes that improve efficiency.

In conclusion, N'-Hy dro xy - 2 - 2 - ( 4 - me tho xy pheno xy l ) - 1 , 3 - o x az ol - 4 - ylethan im id am ide strong > (CAS No.< strong >950029- 01- 3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the presence of an oxazole ring, a hydroxyl group, and a methoxy-substituted phenyl moiety, make it a versatile scaffold for developing novel therapeutic agents. Ongoing studies aim to elucidate its biological activity, optimize synthetic routes, and explore its potential in personalized medicine. As research progresses, this compound is likely to play a significant role in advancing our understanding of disease mechanisms and developing effective treatments. p >